Cas no 1210773-36-6 (3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine)
3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine
- 3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine
- 3-chloro-N-[[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl]-5-(trifluoromethyl)pyridin-2-amine
- 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine
-
- MDL: MFCD16170416
- Inchi: 1S/C16H12Cl2F3N3O/c17-12-4-2-1-3-11(12)14-6-10(25-24-14)8-23-15-13(18)5-9(7-22-15)16(19,20)21/h1-5,7,10H,6,8H2,(H,22,23)
- InChI Key: KSOQLMXDBMMVNF-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1CC(CNC2C(=CC(C(F)(F)F)=CN=2)Cl)ON=1
Computed Properties
- Exact Mass: 389.0309519 g/mol
- Monoisotopic Mass: 389.0309519 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 46.5
- Molecular Weight: 390.2
3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 168366-500mg |
3-Chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine |
1210773-36-6 | 500mg |
$918.00 | 2023-09-07 | ||
| Matrix Scientific | 168366-1g |
3-Chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine |
1210773-36-6 | 1g |
$1836.00 | 2023-09-07 | ||
| Matrix Scientific | 168366-5g |
3-Chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine |
1210773-36-6 | 5g |
$7343.00 | 2023-09-07 | ||
| TRC | C167415-25mg |
3-Chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine |
1210773-36-6 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C167415-50mg |
3-Chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolyl]methyl}-5-(trifluoromethyl)-2-pyridinamine |
1210773-36-6 | 50mg |
$ 380.00 | 2022-06-06 | ||
| A2B Chem LLC | AI82306-1mg |
3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine |
1210773-36-6 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI82306-5mg |
3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine |
1210773-36-6 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI82306-10mg |
3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine |
1210773-36-6 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI82306-500mg |
3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine |
1210773-36-6 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI82306-1g |
3-chloro-N-{[3-(2-chlorophenyl)-4,5-dihydro-1,2-oxazol-5-yl]methyl}-5-(trifluoromethyl)pyridin-2-amine |
1210773-36-6 | >90% | 1g |
$1295.00 | 2024-04-20 |
3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine
Introduction to 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine and Its Significance in Modern Chemical Biology
Compounds with the CAS number 1210773-36-6 represent a fascinating class of molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. The compound in question, 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine, is a structurally complex molecule that exhibits a unique combination of pharmacophoric features. These features make it a promising candidate for further investigation in the development of novel therapeutic agents.
The molecular structure of this compound is characterized by several key functional groups, including a chloro substituent, a pyridine ring, an isoxazole moiety, and a trifluoromethyl group. Each of these elements contributes to the overall biological activity and pharmacokinetic properties of the molecule. The presence of the chloro group, for instance, can influence the compound's binding affinity to biological targets, while the isoxazole ring introduces a specific electronic and steric environment that can modulate receptor interactions.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine has been identified as a potential lead compound in this context. Its unique structural features suggest that it may interact with multiple targets, making it a valuable tool for studying complex biological systems.
One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a pyridine ring and an isoxazole moiety has been shown to be effective in disrupting cancer cell signaling pathways. Preclinical studies have demonstrated that such compounds can inhibit the growth of tumor cells by targeting key enzymes and receptors involved in cell proliferation and survival. The trifluoromethyl group further enhances the metabolic stability and bioavailability of the molecule, which are critical factors for its therapeutic efficacy.
The pharmacological profile of 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine has been extensively studied in vitro and in vivo. These studies have revealed that the compound exhibits potent activity against several cancer cell lines, including those resistant to conventional chemotherapeutic agents. This makes it an attractive candidate for further development as an anticancer drug. Additionally, its ability to cross the blood-brain barrier suggests that it may have therapeutic potential in treating central nervous system disorders.
Beyond oncology, this compound has also shown promise in other areas of medical research. For example, its interaction with inflammatory pathways has been explored as a potential strategy for developing anti-inflammatory drugs. The chloro group and the pyridine ring contribute to its ability to modulate cytokine production and inhibit inflammatory mediators, which are key factors in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine represents another area of significant interest. The synthetic route involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating further pharmacological studies.
In conclusion, the compound with the CAS number 1210773-36-6, specifically 3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine, is a structurally complex molecule with significant potential in modern chemical biology and pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable tool for studying disease mechanisms and developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is likely to grow.
1210773-36-6 (3-Chloro-N-{3-(2-chlorophenyl)-4,5-dihydro-5-isoxazolylmethyl}-5-(trifluoromethyl)-2-pyridinamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)